Cas no 25979-07-1 (tert-butyldichlorophosphine)

tert-butyldichlorophosphine structure
tert-butyldichlorophosphine structure
Product Name:tert-butyldichlorophosphine
CAS No:25979-07-1
MF:C4H9Cl2P
MW:158.994020223618
MDL:MFCD00013615
CID:52824
PubChem ID:24863784
Update Time:2025-07-30

tert-butyldichlorophosphine Chemical and Physical Properties

Names and Identifiers

    • tert-butyldichlorophosphine
    • t-Butyldichlorophosphine
    • tert-butyl(dichloro)phosphane
    • (1,1-dimethylethyl)phosphonous dichloride
    • tert-butyl(dichloro)phosphine
    • tert-butylphosphinodichloride
    • tert-Butylphosphonous dichloride tert-Butylphosphine dichloride
    • tert-C4H9PCl2
    • tert-Butylphosphonous dichloride
    • tert-Butylphosphine dichloride
    • Phosphonousdichloride, (1,1-dimethylethyl)- (9CI)
    • Phosphonous dichloride, tert-butyl-(7CI,8CI)
    • Dichloro-tert-butylphosphine
    • A818123
    • 25979-07-1
    • MFCD00013615
    • tert-butyl-bis(chloranyl)phosphane
    • UNII-Z4H8CP6FBP
    • SCHEMBL1456657
    • Phosphonous dichloride, (1,1-dimethylethyl)-
    • tert-Butyldichlorophosphine, 98%
    • Phosphonous dichloride, P-(1,1-dimethylethyl)-
    • EINECS 247-386-9
    • NS00028011
    • DTXSID00180639
    • D94628
    • J-016202
    • tert-Butylphosphonous dichloride #
    • Z4H8CP6FBP
    • AKOS015910206
    • FT-0638562
    • DTXCID90103130
    • tert-butyldichlorophosphane
    • GEO-00616
    • DB-009813
    • 247-386-9
    • MDL： MFCD00013615
    • Inchi： 1S/C4H9Cl2P/c1-4(2,3)7(5)6/h1-3H3
    • InChI Key： NMJASRUOIRRDSX-UHFFFAOYSA-N
    • SMILES： ClP(C(C)(C)C)Cl

Computed Properties

  • Exact Mass: 157.98200
  • Monoisotopic Mass: 157.982
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 1
  • Complexity: 55.2
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.5
  • Topological Polar Surface Area: 0A^2

Experimental Properties

  • Color/Form: colorless liquid
  • Density: 0.766 g/mL at 25 °C
  • Melting Point: 44-49 °C (lit.)
  • Boiling Point: 142-150 ºC
  • Flash Point: 43.0±18.7 °C
  • Refractive Index: 1.4579 (20 C)
  • Water Partition Coefficient: Reacts with water. Soluble in n-Pentane, n-Hexane, Ether, Toluene,THF. tert-Butyldichlorophosphine is infinitely soluble in hydrocarbon and ethereal solvents.
  • PSA: 13.59000
  • LogP: 3.57440
  • Sensitiveness: Air Sensitive
  • Solubility: Soluble in organic solvents
  • Vapor Pressure: 5.6±0.3 mmHg at 25°C

tert-butyldichlorophosphine Security Information

  • Symbol: GHS05
  • Signal Word：Danger
  • Hazard Statement： H314
  • Warning Statement： P280-P305+P351+P338-P310
  • Hazardous Material transportation number：UN 3261 8/PG 2
  • WGK Germany：3
  • Hazard Category Code： 14-34
  • Safety Instruction： S26-S27-S28-S36/37/39-S45-S8
  • Hazardous Material Identification： C F T
  • HazardClass：8
  • PackingGroup：II
  • TSCA：No
  • Packing Group：II
  • Hazard Level：8
  • Risk Phrases：R11; R14; R17; R23/24/25; R29; R34
  • Packing Group：II
  • Safety Term：8
  • Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

tert-butyldichlorophosphine Customs Data

  • HS CODE：2903199000
  • Customs Data：

    China Customs Code:

    2903199000

    Overview:

    2903199000 Saturated chlorinated derivatives of other acyclic hydrocarbons.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2903199000 other saturated chlorinated derivatives of acyclic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

tert-butyldichlorophosphine Pricemore >>

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